![molecular formula C11H17ClN4 B6630902 5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine](/img/structure/B6630902.png)
5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine, also known as CEPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CEPPA is a pyrimidine derivative that has been shown to modulate the activity of certain ion channels in the brain, making it a promising candidate for the treatment of neurological disorders. In
Scientific Research Applications
5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine has been extensively studied for its potential therapeutic applications in the treatment of neurological disorders such as epilepsy, chronic pain, and anxiety. It has been shown to modulate the activity of the voltage-gated potassium channels Kv1.1 and Kv1.2, which play a crucial role in regulating neuronal excitability. By selectively targeting these channels, this compound has the potential to reduce seizures, alleviate chronic pain, and reduce anxiety.
Mechanism of Action
5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine acts as a positive allosteric modulator of Kv1.1 and Kv1.2 channels, increasing their activity and reducing neuronal excitability. By increasing the activity of these channels, this compound can reduce the frequency and severity of seizures, alleviate chronic pain, and reduce anxiety.
Biochemical and physiological effects:
This compound has been shown to increase the activity of Kv1.1 and Kv1.2 channels in both in vitro and in vivo studies. In animal models, this compound has been shown to reduce the frequency and severity of seizures, alleviate chronic pain, and reduce anxiety. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine is its selectivity for Kv1.1 and Kv1.2 channels, which allows for targeted modulation of neuronal activity. However, this compound has a relatively short half-life and may require frequent dosing in animal studies. Additionally, the effects of this compound on other channels and neurotransmitter systems are not fully understood, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine. One area of research is the development of more potent and selective modulators of Kv1.1 and Kv1.2 channels. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications. Finally, the development of novel drug delivery systems may improve the pharmacokinetics and efficacy of this compound in vivo.
Synthesis Methods
The synthesis of 5-Chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine involves the reaction of 5-chloro-6-(bromomethyl)pyrimidin-4-amine with 2-ethylpiperidine in the presence of a palladium catalyst. The reaction yields this compound as a white solid with a purity of over 98%.
Properties
IUPAC Name |
5-chloro-6-(2-ethylpiperidin-1-yl)pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17ClN4/c1-2-8-5-3-4-6-16(8)11-9(12)10(13)14-7-15-11/h7-8H,2-6H2,1H3,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEYKDZDQQWIYJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C2=NC=NC(=C2Cl)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.